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Compound of Interest

Compound Name: Mocetinostat

Cat. No.: B3030405 Get Quote

Application Notes and Protocols: Mocetinostat
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mocetinostat (also known as MGCD0103) is a potent and orally bioavailable benzamide

histone deacetylase (HDAC) inhibitor.[1][2] It exhibits isotype selectivity, primarily targeting

class I HDACs (HDAC1, HDAC2, and HDAC3) and class IV (HDAC11), with significantly less

activity against other HDAC isoforms.[3][4][5][6] By inhibiting these enzymes, Mocetinostat
leads to the hyperacetylation of histones and other proteins, which in turn modulates gene

expression, inducing cell cycle arrest, apoptosis, and autophagy in cancer cells.[3][7][8] These

application notes provide detailed protocols for the preparation and storage of Mocetinostat
stock solutions for research purposes.
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Property Value Reference

Synonyms MGCD0103, MG0103 [3][6][9]

Molecular Formula C₂₃H₂₀N₆O [1][3][5][9]

Molecular Weight 396.44 g/mol [1][3][5][6][8][9][10]

CAS Number 726169-73-9 [1][3][5][6][9][10]

Appearance Crystalline solid [9]

Solubility Data
Mocetinostat is soluble in organic solvents such as DMSO and DMF but is sparingly soluble in

aqueous buffers and insoluble in water and ethanol.[3][9][11] It is crucial to use fresh,

anhydrous DMSO for optimal solubility, as moisture can reduce it.[3]

Solvent Solubility Notes

DMSO ≥19.8 mg/mL (≥50 mM)[10]

Solubility can range from 11

mg/mL to 160 mg/mL.[3][6][7]

[9][11] Sonication or warming

to 37°C can aid dissolution.[6]

[10]

DMF ~25 mg/mL[7][9] -

Ethanol Insoluble[3][6][10][11] -

Water Insoluble[3][6][11] -

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL[7][9]

For applications requiring

aqueous solutions, first

dissolve in DMF.
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This protocol describes the preparation of a 10 mM stock solution of Mocetinostat in DMSO, a

common starting concentration for in vitro studies.

Materials:

Mocetinostat powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator or 37°C water bath

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves. Handle Mocetinostat powder in a chemical fume hood.

Weighing Mocetinostat: Tare a sterile vial on the analytical balance. Carefully weigh the

desired amount of Mocetinostat powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.96 mg of Mocetinostat (Molecular Weight = 396.44 g/mol ).

Adding Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

Mocetinostat powder. For the 3.96 mg example, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. If dissolution is slow, brief sonication or warming the tube at 37°C for 10 minutes

can facilitate the process.[10] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge
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tubes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended in the storage section

below.

Preparation of Working Solutions for Cell Culture
Working solutions are typically prepared by diluting the high-concentration stock solution in cell

culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Mocetinostat stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. For example, to treat cells with

1 µM Mocetinostat, you can add 1 µL of a 10 mM stock solution to 10 mL of culture

medium.

Immediate Use: Add the final working solution to your cell cultures immediately after

preparation. It is not recommended to store aqueous working solutions for more than one

day.[9]

Storage of Stock Solutions
Proper storage is critical to maintain the stability and activity of Mocetinostat.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3030405?utm_src=pdf-body
https://www.benchchem.com/product/b3030405?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/18287.pdf
https://www.benchchem.com/product/b3030405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Solid Powder -20°C[6][9][10] ≥ 3 years[6][7][9]
Can be shipped at

room temperature.[11]

DMSO Stock Solution -20°C[4][12] Up to 1 year[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Stock Solution -80°C[4][6] Up to 2 years[4]
Preferred for long-

term storage.

Aqueous Working

Solutions
2-8°C

Not recommended for

storage beyond one

day[9]

Prepare fresh for each

experiment.

Signaling Pathway and Experimental Workflow
Mocetinostat's primary mechanism of action involves the inhibition of Class I HDACs, which

leads to an increase in histone acetylation. This epigenetic modification alters gene expression,

ultimately promoting apoptosis in cancer cells. One of the key pathways affected involves the

upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic

proteins such as Bcl-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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